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Compound of Interest

Compound Name: Ethyl 2-formyl-3-oxopropanoate

Cat. No.: B143154 Get Quote

Technical Support Center: Ethyl 2-formyl-3-
oxopropanoate
This technical support center provides comprehensive guidance on the handling, safety, and

experimental use of Ethyl 2-formyl-3-oxopropanoate for researchers, scientists, and drug

development professionals.

Safety and Handling Precautions
Proper handling and storage of Ethyl 2-formyl-3-oxopropanoate are crucial for laboratory

safety. The following sections detail the potential hazards and the necessary precautions.

Hazard Identification and Classification
Ethyl 2-formyl-3-oxopropanoate is classified as a hazardous substance. Below is a summary

of its GHS hazard statements.
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.

Skin Irritation H315: Causes skin irritation.[1]

Skin Sensitization H317: May cause an allergic skin reaction.[1]

Eye Irritation H319: Causes serious eye irritation.[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation.

Signal Word: Warning

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Personal Protective Equipment (PPE)
To ensure safety, the following personal protective equipment should be worn when handling

Ethyl 2-formyl-3-oxopropanoate:

Eye/Face Protection: Use tightly fitting safety goggles.
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Hand Protection: Handle with compatible chemical-resistant gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if working in a poorly ventilated area or if inhalation risk is high.

Storage and Disposal
Proper storage and disposal are essential to maintain the chemical's integrity and prevent

environmental contamination.

Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents, acids, and bases. Keep the container tightly closed. For

long-term storage, it is recommended to store at <-15°C under an inert atmosphere (e.g.,

Nitrogen).[3]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This may involve incineration in a licensed chemical waste disposal facility.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl 2-formyl-3-oxopropanoate is

provided below.

Property Value

Molecular Formula C₆H₈O₄

Molecular Weight 144.13 g/mol [4]

Appearance Colorless to pale yellow liquid[5]

Boiling Point 32 °C at 0.3 mmHg

Density 1.143 g/cm³[3]

Solubility
Soluble in organic solvents, sparingly soluble in

water.[5]

CAS Number 80370-42-9[4]
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Experimental Protocols & Troubleshooting
Ethyl 2-formyl-3-oxopropanoate is a versatile reagent commonly used in the synthesis of

heterocyclic compounds.[5]

Synthesis of Pyrazoles (General Protocol)
A common application of β-dicarbonyl compounds like Ethyl 2-formyl-3-oxopropanoate is the

Knorr pyrazole synthesis.[6]

Reaction Principle: The synthesis involves the condensation of a 1,3-dicarbonyl compound with

a hydrazine derivative.[6]

Ethyl 2-formyl-3-oxopropanoate +
Hydrazine Derivative Solvent (e.g., Ethanol)Dissolve Reaction Conditions

(e.g., Reflux)
Heat Work-up

(e.g., Precipitation, Filtration)
Cool & Isolate Pyrazole Product

Click to download full resolution via product page

General workflow for pyrazole synthesis.

Experimental Procedure (Illustrative):

In a round-bottom flask, dissolve Ethyl 2-formyl-3-oxopropanoate (1 equivalent) in a

suitable solvent such as ethanol.

Add the hydrazine derivative (e.g., hydrazine hydrate or phenylhydrazine, 1 equivalent) to

the solution.

The reaction mixture is then heated to reflux and monitored by Thin Layer Chromatography

(TLC).

Upon completion, the reaction is cooled, and the product is isolated, often by precipitation

and filtration.

The crude product can be purified by recrystallization or column chromatography.

Synthesis of Pyridines (General Protocol)
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Ethyl 2-formyl-3-oxopropanoate can also be utilized in the synthesis of substituted pyridines.

[5]

Ethyl 2-formyl-3-oxopropanoate +
Ammonia Source +

β-Dicarbonyl Compound
Solvent (e.g., Acetic Acid)Combine Reaction Conditions

(e.g., Heat)
React Oxidation (if necessary) Pyridine Product

Click to download full resolution via product page

General workflow for pyridine synthesis.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues encountered during experiments with Ethyl 2-formyl-
3-oxopropanoate.

FAQs
Q1: What is the stability of Ethyl 2-formyl-3-oxopropanoate?

A1: Ethyl 2-formyl-3-oxopropanoate is known to be sensitive to moisture and can degrade

over time, especially if not stored under an inert atmosphere.[3] It is recommended to use it

relatively fresh or to purify it before use if it has been stored for an extended period.

Q2: How can I purify Ethyl 2-formyl-3-oxopropanoate?

A2: If the compound has degraded or contains impurities, it can be purified by vacuum

distillation. Given its low boiling point under vacuum (32 °C at 0.3 mmHg), care must be taken

to control the temperature and pressure to avoid decomposition.

Q3: What are the most common side reactions observed with this compound?

A3: Due to its reactive dicarbonyl nature, side reactions such as self-condensation or

polymerization can occur, especially under basic conditions or at elevated temperatures.

Hydrolysis of the ester group is also a possibility in the presence of water.
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Troubleshooting Guide
Issue Possible Cause(s) Suggested Solution(s)

Low or No Product Yield

- Degraded starting material.-

Incorrect reaction conditions

(temperature, time).- Inefficient

work-up procedure.

- Ensure the purity of Ethyl 2-

formyl-3-oxopropanoate.-

Optimize reaction temperature

and time using TLC

monitoring.- Adjust the work-up

procedure to minimize product

loss (e.g., optimize solvent for

extraction/precipitation).

Formation of Multiple

Products/Byproducts

- Self-condensation of the

starting material.- Reaction

with solvent.- Competing

reaction pathways.

- Add the base or catalyst

slowly at a lower temperature.-

Use an inert solvent.- Adjust

stoichiometry of reactants to

favor the desired reaction.

Difficulty in Product Purification

- Product has similar polarity to

starting materials or

byproducts.- Product is an oil

and does not crystallize.

- Optimize the mobile phase

for column chromatography to

achieve better separation.-

Attempt to form a solid

derivative of the product for

easier purification.- Consider

purification by vacuum

distillation if the product is

thermally stable.

Inconsistent Reaction

Outcomes

- Variability in the quality of the

starting material.- Presence of

moisture in the reaction.

- Use a fresh or newly purified

batch of Ethyl 2-formyl-3-

oxopropanoate for each

reaction.- Ensure all glassware

is oven-dried and reactions are

run under an inert atmosphere

(e.g., nitrogen or argon).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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